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Introduction

Carbonyl fluoride (COF2), also known as fluorophosgene, is a highly reactive, colorless, and
toxic gas with a pungent odor.[1][2] As the fluorine analog of phosgene, it serves as a valuable,
albeit hazardous, reagent in organic and inorganic synthesis. Its utility stems from its role as a
key intermediate in the production of various fluorinated compounds.[3][4] This guide provides
an in-depth overview of the physical and chemical properties of carbonyl fluoride, detailed
experimental protocols for its synthesis and key reactions, and essential safety and handling
procedures.

Physical Properties

Carbonyl fluoride is a gas at standard temperature and pressure.[5] A summary of its key
physical properties is presented in the table below.
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Property Value Source(s)
Molecular Formula COF2 [2]
Molecular Weight 66.01 g/mol [1][2][6]
Appearance Colorless gas [11[2][5]
Odor Pungent, irritating [1112][5]
Boiling Point -83.1 °C (-117.6 °F) [7]

Melting Point -114 °C (-173.2 °F) [11161[7]
Density (liquid at -114°C) 1.139 g/mL [7]

Vapor Density (air=1) 2.29 [7]

Vapor Pressure

55.4 atm at 21°C

[1](7]

Water Solubility

Reacts readily

[1](2]

lonization Potential

13.02 eV

[1](2]

Molecular Geometry

Trigonal planar, C2v symmetry

[5]i8]

Bond Lengths

C=0:1.174 A, C-F: 1.312 A

[6]18]

Bond Angle

F-C-F: 108.0°

[8]

Chemical Properties and Reactivity

Carbonyl fluoride is a highly electrophilic compound, making it susceptible to nucleophilic

attack at the carbonyl carbon.[4][5] This reactivity is central to its synthetic applications and

also underlies its hazardous nature.

Hydrolysis

Carbonyl fluoride reacts readily with water and moisture to produce carbon dioxide and highly

corrosive hydrogen fluoride.[1][7][8] This reaction is a critical consideration for its handling and

storage.

Reaction: COF2 + H20 - CO:2 + 2HF[8]
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The hydrolysis proceeds through a tetrahedral intermediate and has a second-order rate
constant of 2.3 x 1072 M~1s~1 at 25°C.[5] The activation energy for this reaction is 45.2 kJ/mol.

[5]
@yl Fluoride (COF2)

ucleophilic attack by H20

Tetrahedral Intermediate
[F2C(OH)2]

limination of HF
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Hydrolysis of Carbonyl Fluoride

Reactions with Alcohols and Amines

Carbonyl fluoride reacts with alcohols to form fluoroformates, which can further decompose to
carbon dioxide and alkyl fluorides.[4][5] With amines, it readily forms carbamoyl fluorides.[4]

Decomposition

At elevated temperatures (450-490°C), carbonyl fluoride decomposes into toxic gases,

including carbon monoxide and fluorine.[2][7]

Incompatibilities

Carbonyl fluoride is incompatible with water, bases (including amines), strong oxidizing
agents, and alcohols.[1][7] It can react violently with certain compounds like
hexafluoroisopropylideneaminolithium.[1][7]
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Experimental Protocols
Synthesis of Carbonyl Fluoride

Several methods are available for the laboratory and industrial synthesis of carbonyl fluoride.
1. From Phosgene and Hydrogen Fluoride

This method involves the halogen exchange reaction between phosgene (COCIz) and
hydrogen fluoride (HF).[7][9]

o Materials: Phosgene (COCI2), anhydrous hydrogen fluoride (HF), activated carbon (catalyst,
optional).[9]

o Procedure: Phosgene is reacted with at least one mole of hydrogen fluoride per mole of
phosgene at a temperature of at least 50°C.[9] The use of a catalyst such as active carbon
can improve conversion rates, particularly at lower temperatures (150-250°C).[9] The crude
reaction product, containing carbonyl fluoride, unreacted starting materials, and hydrogen
chloride, is then purified.[9] Purification can be achieved by contacting the gas mixture with
an inorganic material that is inert to carbonyl fluoride but reacts with hydrogen chloride,
such as sulfur trioxide.[9] The final product can be further purified by low-temperature, high-
pressure distillation to achieve a purity of 95% or higher.[9]

2. Fluorination of Carbon Monoxide
Carbonyl fluoride can be prepared by the direct fluorination of carbon monoxide (CO).[7][8]
o Materials: Carbon monoxide (CO), silver(ll) fluoride (AgF2).[8]

o Procedure: Carbon monoxide gas is passed over silver(ll) fluoride at ambient temperature.
[10] This method is convenient for laboratory-scale synthesis and can be adapted for the
preparation of radiolabeled [**C]carbonyl fluoride for positron emission tomography (PET)
applications.[10]
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General Synthetic Workflows for Carbonyl Fluoride

Handling and Safety Precautions

Carbonyl fluoride is a highly toxic and corrosive gas that requires stringent safety protocols.

Ventilation: All work with carbonyl fluoride must be conducted in a well-ventilated area,
preferably within a certified ducted fume hood.[3][11]

Personal Protective Equipment (PPE): Wear appropriate PPE, including a gas-tight chemical
protection suit, self-contained breathing apparatus, cold-insulating gloves, and a face shield
or eye protection in combination with breathing protection.[12]

Material Compatibility: Avoid using cast iron or malleable fittings, as the gas and its
hydrolysis product (HF) can react with metals to form explosive hydrogen gas.[3][7]

Leak Detection and Spill Response: In case of a leak, evacuate the area and stop the flow of
gas.[1] If the source is a cylinder that cannot be sealed, move it to a safe, open-air location
to empty.[1] Do not use water to clean up spills, as it will react to form HF.[1]

Storage: Store carbonyl fluoride cylinders in a cool, well-ventilated, fireproof area, secured
in an upright position.[12][13]

Spectroscopic Analysis
Fourier-Transform Infrared (FTIR) Spectroscopy

o Sample Preparation: Gas-phase FTIR spectra can be obtained by introducing a known
pressure of carbonyl fluoride into a gas cell.[14] The sample can be diluted with an inert
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gas like nitrogen.[15]

o Data Acquisition: Spectra are typically recorded at a resolution of 0.0025 cm~1 or higher.[14]
Multiple scans are co-added to improve the signal-to-noise ratio.[14]

o Key Bands: The ve band is a prominent feature in the IR spectrum of carbonyl fluoride.[14]
Nuclear Magnetic Resonance (NMR) Spectroscopy

e 19F NMR: Due to the presence of fluorine atoms, 1°F NMR is a valuable tool for
characterizing carbonyl fluoride and its reaction products.[16]

Applications in Research and Development

Carbonyl fluoride is a versatile reagent in organic synthesis, primarily used as a fluorinating
agent.[3][5] It is employed in the synthesis of:

Fluoroalkanes|3]

Difluoroisocyanates|3]

Fluorinated alkyl isocyanates[3]

Acyl fluorides from carboxylic acids[8]

Its high reactivity and the potential for introducing fluorine atoms into organic molecules make it
a compound of interest for drug development and materials science.

Conclusion

Carbonyl fluoride is a potent and versatile chemical with significant applications in fluorine
chemistry. Its physical and chemical properties are well-characterized, but its high toxicity and
reactivity necessitate strict adherence to safety protocols. This guide provides a foundational
understanding for researchers and scientists working with or considering the use of this
important fluorinating agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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